Cas no 1261560-25-1 (3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine)

• Product Name: 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine
• CAS No: 1261560-25-1
• MF: C₁₉H₁₀F₆N₂O₄
• MW: 444.284125804901
• CID: 4987702
• Update Time: 2025-06-30

3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine

• Inchi： 1S/C19H10F6N2O4/c20-18(21,22)30-15-7-3-1-5-12(15)11-9-14(17(26-10-11)27(28)29)13-6-2-4-8-16(13)31-19(23,24)25/h1-10H
• InChI Key： VPRGQDPEIAMMCG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C([N+](=O)[O-])=NC=C(C2C=CC=CC=2OC(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 612
• XLogP3: 6.6
• Topological Polar Surface Area: 77.2

Additional information on 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine

Introduction to 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine (CAS No. 1261560-25-1)

3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1261560-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the nitropyridine class, characterized by the presence of a nitro group and multiple substituents that enhance its chemical reactivity and potential biological activity. The structural features of this molecule, particularly the combination of trifluoromethoxy and nitro functional groups, make it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine consists of a pyridine core substituted at the 2-position with a nitro group and at the 3- and 5-positions with bis(2-(trifluoromethoxy)phenyl) groups. The introduction of fluorine atoms into the aromatic rings through the trifluoromethoxy moiety significantly influences the electronic properties and metabolic stability of the compound. This modification is particularly valuable in drug design, as fluorine atoms can enhance binding affinity to biological targets and improve pharmacokinetic profiles.

In recent years, there has been growing interest in nitropyridines as pharmacophores due to their diverse biological activities. Studies have demonstrated that nitropyridines can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The presence of both a nitro group and trifluoromethoxy substituents in 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine suggests potential interactions with various biological targets, making it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in modulating enzyme activity. The electron-withdrawing nature of the nitro group can influence nearby functional groups, while the electron-donating effect of the trifluoromethoxy groups can stabilize certain reactive intermediates. This balance makes 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine a versatile building block for designing molecules that interact with enzymes involved in critical metabolic pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of this compound for various biological targets. Molecular docking studies have shown that 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine can bind effectively to enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. These findings provide a strong rationale for further exploring its pharmacological potential.

The synthesis of 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group typically involves nitration reactions, while the attachment of the trifluoromethoxy groups can be achieved through fluorination or nucleophilic substitution reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

In addition to its pharmaceutical applications, 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine has shown promise in materials science. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other optoelectronic devices. The presence of fluorine atoms enhances charge transport properties, making it an attractive candidate for next-generation electronic materials.

Current research efforts are focused on optimizing synthetic routes to produce larger quantities of this compound for both laboratory and industrial use. Additionally, studies are underway to evaluate its safety profile and potential side effects through preclinical trials. These investigations aim to pave the way for its commercialization in pharmaceutical applications.

The future prospects for 3,5-Bis(2-(trifluoromethoxy)phenyl)-2-nitropyridine are promising, given its unique structural features and diverse potential applications. As research continues to uncover new biological activities and synthetic methodologies, this compound is expected to play a significant role in advancing both medicinal chemistry and materials science.